Cas no 946605-40-9 (3-Tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester)
946605-40-9 structure
Product Name:3-Tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester
CAS No:946605-40-9
MF:C12H17NO5S
MW:287.332082509995
CID:2116566
Update Time:2023-08-04
3-Tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester Chemical and Physical Properties
Names and Identifiers
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- methyl 3-(tert-butoxycarbonylamino)-5-(hydroxymethyl)thiophene-2-carboxylate
- BGTYJVNIZNHKDJ-UHFFFAOYSA-N
- 3-tert-butoxycarbonylamino-5-hydroxymethyl-thiophene-2-carboxylic acid methyl ester
- 3-tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester
- 3-Tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester
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- Inchi: 1S/C12H17NO5S/c1-12(2,3)18-11(16)13-8-5-7(6-14)19-9(8)10(15)17-4/h5,14H,6H2,1-4H3,(H,13,16)
- InChI Key: BGTYJVNIZNHKDJ-UHFFFAOYSA-N
- SMILES: S1C(CO)=CC(=C1C(=O)OC)NC(=O)OC(C)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 19
- Rotatable Bond Count: 6
- Complexity: 342
- Topological Polar Surface Area: 113
3-Tert-butoxycarbonylamino-5-hydroxymethylthiophene-2-carboxylic acid methyl ester Related Literature
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1. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
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Chung-Sung Yang,Mong-Shian Shih,Fang-Yi Chang New J. Chem., 2006,30, 729-735
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Yong Ping Huang,Tao Tao,Zheng Chen,Wei Han,Ying Wu,Chunjiang Kuang,Shaoxiong Zhou,Ying Chen J. Mater. Chem. A, 2014,2, 18831-18837
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Ross Harder,David C. Dunand,Ian McNulty Nanoscale, 2017,9, 5686-5693
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